1-(2,5-Dimethylphenyl)-3-(1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)thiourea
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Description
1-(2,5-Dimethylphenyl)-3-(1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)thiourea is a useful research compound. Its molecular formula is C22H32N4S2 and its molecular weight is 416.65. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Compounds
Thioureas are key intermediates in the synthesis of various heterocyclic compounds, which have significant applications in medicinal chemistry. For instance, thioureas can be used to synthesize thieno[2,3-b][1,5]benzoxazepine derivatives, which are analogues of loxapine, a potent antipsychotic drug. These derivatives exhibit neu-roleptic activity, indicating their potential application in the development of new antipsychotic medications (Kohara et al., 2002).
Fluorescent Probes for Metal Ions and Biomolecules
Polythiophene-based conjugated polymers incorporating piperazine units have been synthesized for the selective detection of metal ions and biomolecules. Such polymers can act as fluorescent probes, exhibiting high selectivity and sensitivity towards specific metal ions like Hg2+ and Cu2+ in aqueous solutions. This demonstrates their potential in environmental monitoring and biochemical assays (Guo et al., 2014).
Antimicrobial and Antiproliferative Activities
Thioureas and their derivatives have been explored for their antimicrobial and antiproliferative activities. For example, thiazolidinone and thiazoline derivatives synthesized from thiourea compounds have shown significant anti-Mycobacterium smegmatis activity, indicating their potential as novel antimicrobial agents (Yolal et al., 2012). Additionally, novel thiophene and thienopyrimidine derivatives have demonstrated antiproliferative activity against cancer cell lines, suggesting their application in cancer research (Ghorab et al., 2013).
Synthesis of Oxazolidinone Antibacterial Agents
Arylpiperazinyl oxazolidinones with diverse N-substituents have been synthesized and evaluated for their antibacterial properties. These compounds have shown potent in vitro activity against resistant Gram-positive strains such as MRSA and VRE, highlighting their potential in addressing antibiotic resistance (Jang et al., 2004).
Properties
IUPAC Name |
1-(2,5-dimethylphenyl)-3-[1-(4-ethylpiperazin-1-yl)-1-thiophen-2-ylpropan-2-yl]thiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H32N4S2/c1-5-25-10-12-26(13-11-25)21(20-7-6-14-28-20)18(4)23-22(27)24-19-15-16(2)8-9-17(19)3/h6-9,14-15,18,21H,5,10-13H2,1-4H3,(H2,23,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIEPRJNKJIPQKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C(C2=CC=CS2)C(C)NC(=S)NC3=C(C=CC(=C3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H32N4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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